Cas no 103583-08-0 (1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol)

• Product Name: 1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol
• CAS No: 103583-08-0
• MF: C₁₇H₂₃N₃O
• MW: 285.3840239048
• CID: 168708
• PubChem ID: 128414
• Update Time: 2025-11-01

1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol,6-amino-a-[[(1-methyl-3-phenylpropyl)amino]methyl]-
• 1-(6-aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol
• 6-amino-alpha-(((1-methyl-3-phenylpropyl)amino)methyl)-3-pyridine methanol
• L-644,969
• SCHEMBL9646831
• L 644969
• 6-Amino-alpha-(((1-methyl-3-phenylpropyl)amino)methyl)-3-pyridinemethanol
• L 644,969
• 103583-08-0
• L-644969
• 3-Pyridinemethanol, 6-amino-alpha-(((1-methyl-3-phenylpropyl)amino)methyl)-
• DTXSID90908485
• 1-(6-Imino-1,6-dihydropyridin-3-yl)-2-[(4-phenylbutan-2-yl)amino]ethan-1-ol
• 1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol

• Inchi： 1S/C17H23N3O/c1-13(7-8-14-5-3-2-4-6-14)19-12-16(21)15-9-10-17(18)20-11-15/h2-6,9-11,13,16,19,21H,7-8,12H2,1H3,(H2,18,20)
• InChI Key： BSDXBEZQZYKYHH-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=CC=1)N)CNC(C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.18400
• Monoisotopic Mass: 285.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 499°Cat760mmHg
• Flash Point: 255.6°C
• Refractive Index: 1.6
• PSA: 71.17000
• LogP: 3.28020

Additional information on 1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol

Introduction to 1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol (CAS No. 103583-08-0)

1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol, with the CAS number 103583-08-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, an amino group, and a phenylbutan-2-ylamino moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The molecular formula of 1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol is C₁₇H₂₄N₂O, and its molecular weight is approximately 276.4 g/mol. The compound's structure can be visualized as a combination of aromatic and aliphatic components, which confer it with specific chemical properties and reactivity profiles. The presence of the amino groups and the hydroxyl group also suggests potential interactions with various biological targets, such as enzymes, receptors, and transporters.

In recent years, significant advancements in the understanding of the biological activities of 1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol have been made. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests its potential use in the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol has also shown promise in cancer research. A study published in the Cancer Research Journal reported that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings highlight the compound's potential as a lead molecule for the development of targeted cancer therapies.

The synthesis of 1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of 6-amino-pyridine with 4-phenylbutanenitrile followed by reduction to form the desired product. The choice of solvents and catalysts plays a crucial role in achieving high yields and minimizing side reactions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, which reduce waste and energy consumption.

The pharmacokinetic properties of 1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol have been extensively studied to assess its suitability for clinical applications. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. Additionally, it has demonstrated low toxicity in animal models, suggesting a wide therapeutic window.

In terms of clinical trials, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 1-(6-Aminopyridin-3-yl)-2-(4-phenylbutan-2-ylamino)ethanol. Preliminary results from these trials have been promising, with patients showing significant improvements in symptoms associated with inflammatory diseases and cancer. However, further studies are needed to fully understand its long-term effects and potential side effects.

The future prospects for 1-(6-Aminopyridin-3-y l)-2-(4 -phen ylbu tan - 2 - ylami no )et han ol are highly promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing adverse effects. Additionally, efforts are being made to develop novel drug delivery systems that can improve its bioavailability and target specific tissues or organs.

In conclusion, 1-(6-Aminopyridin - 3 - yl ) - 2 - ( 4 - phen ylbu tan - 2 - ylami no )et han ol (CAS No . 103583 - 08 - 0) is a multifaceted compound with significant potential in both anti-inflammatory and anti-cancer therapies. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development in pharmaceutical research.